Cas no 153660-15-2 ([6,6'-Biergosta-4,7,22-triene]-3,3'-dione,(6a,22E)-(6'a,22'E)- (9CI))

• Product Name: [6,6'-Biergosta-4,7,22-triene]-3,3'-dione,(6a,22E)-(6'a,22'E)- (9CI)
• CAS No: 153660-15-2
• MF: C₅₆H₈₂O₂
• MW: 787.24909734726
• CID: 176141
• Update Time: 2024-03-01

[6,6'-Biergosta-4,7,22-triene]-3,3'-dione,(6a,22E)-(6'a,22'E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• [6,6'-Biergosta-4,7,22-triene]-3,3'-dione,(6a,22E)-(6'a,22'E)- (9CI)
• (+)-Calvasterone
• Calvasterone
• Ergostane,bimol. deriv.
• [6,6'-Biergosta-4,7,22-triene]-3,3'-dione, (6α,22E)-(6'α,22'E)-

• Inchi： 1S/C56H82O2/c1-33(2)35(5)13-15-37(7)45-17-19-47-43-31-41(51-29-39(57)21-25-55(51,11)49(43)23-27-53(45,47)9)42-32-44-48-20-18-46(38(8)16-14-36(6)34(3)4)54(48,10)28-24-50(44)56(12)26-22-40(58)30-52(42)56/h13-16,29-38,41-42,45-50H,17-28H2,1-12H3
• InChI Key： NJOULSMNFZEZLC-UHFFFAOYSA-N
• SMILES： CC(C(C=CC(C1C2(C(C3C(CC2)C2(C(=CC(CC2)=O)C(C2C4C(CCC(C=4)=O)(C)C4C(C5C(CC4)(C)C(C(C=CC(C(C)C)C)C)CC5)=C2)C=3)C)CC1)C)C)C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquaterpenoids